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Chemical Profile & Safe Handling

The table below summarizes the key identification and physicochemical properties of Isononyl Alcohol

essential for risk assessment and experimental planning [1] [2] [3].

Property Specification

CAS Number 2430-22-0 [4], 27458-94-2 [2] [3]

Molecular Formula C₉H₂₀O [1] [2] [3]

Molar Mass 144.25-144.26 g·mol⁻¹ [1] [2]

Physical State Clear liquid [4] [1]

Density ~0.83 g/cm³ (at 20°C) [1] [2]

Boiling Point ~194-215°C [1] [3]

Flash Point ~80-98°C [1] [3]

Water Solubility Slightly soluble (245 mg/L at 20°C) [1] [2]

Vapor Pressure ~0.119 mmHg at 25°C [3]
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Handling & Storage Protocols

For safe laboratory work, adhere to these protocols:

Personal Protective Equipment (PPE): Wear chemical-impermeable gloves, tightly-fitting safety
goggles, and fire-resistant, impervious clothing [3]. Where ventilation is inadequate, use a filter
respirator for organic gases and vapors [3].

Safe Handling: Handle in a well-ventilated place and use non-sparking tools to prevent ignition
from electrostatic discharge [3]. Avoid contact with skin, eyes, and the formation of mists or aerosols

[3].
Storage Conditions: Store in a cool, dry, well-ventilated area away from heat and ignition sources

[4] [5]. Keep containers tightly closed [5].
Incompatibilities: Separate from strong oxidizers, inorganic acids, aldehydes, alkene oxides,
and acid anhydrides. Note that it can also react with rubber and PVC materials [3].

Troubleshooting & FAQs

This section addresses common issues and questions that may arise in the laboratory.

Q1: What should I do if Isononyl Alcohol comes into contact with my skin or eyes?

Skin Contact: Immediately remove contaminated clothing and thoroughly wash the affected skin with

plenty of water and soap [3].
Eye Contact: Rinse the eyes cautiously with water for several minutes, removing contact lenses if

possible. Seek medical attention promptly [3].

Q2: What is the proper response to a spill?

Containment and Cleanup: Avoid creating dust or vapors. Collect spilled liquid in sealable
containers using inert absorbents like sand. Prevent the chemical from entering drains or the

environment [3].
Personal Protection: During cleanup, wear appropriate PPE, including gloves and eye protection.

Ensure adequate ventilation and remove all potential ignition sources [3].

Q3: How should waste Isononyl Alcohol be disposed of? Dispose of Isononyl Alcohol as hazardous

waste. The recommended method is removal to a licensed chemical destruction plant or by controlled

incineration. Do not contaminate water, food, or feed during storage or disposal [3].
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Q4: What are the key flammability considerations for storage? While its flash point is relatively high

(~80°C), it is still a combustible liquid [3]. Store away from heat, sparks, and open flames [4] [5]. For bulk

storage exceeding local quantity limits, a dedicated flammable safety cabinet may be required [5].

Isononyl Alcohol Storage and Handling Workflow

The diagram below outlines the core logical workflow for safely storing and handling Isononyl Alcohol in a

laboratory setting.

Experimental Protocol Considerations

Ventilation: Always handle the chemical in a fume hood or a well-ventilated laboratory to prevent the
accumulation of vapors [4] [3].

Material Compatibility: Select apparatus and containers made of compatible materials (e.g., specific
plastics or glass). Avoid using seals or tubing made of rubber or PVC, as Isononyl Alcohol can react

with them [3].
Documentation: For regulatory compliance and safety, always maintain access to the full Material
Safety Data Sheet (MSDS/SDS) for Isononyl Alcohol in your laboratory [4].
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To cite this document: Smolecule. [handling and storage of isononyl alcohol]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b602932#handling-and-storage-of-

isononyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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